Cas no 60454-69-5 (Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b,4a)-)
60454-69-5 structure
Product Name:Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b,4a)-
CAS No:60454-69-5
MF:C59H96O27
MW:1237.37736225128
CID:521105
PubChem ID:45267538
Update Time:2025-04-19
Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b,4a)- Chemical and Physical Properties
Names and Identifiers
-
- 2)-a-L-arabinopyranosylhederagenin 28-O-a-L-rhamnopyranosyl-(1®
- 4)-b-D-glucopyranosyl-(1®
- 4)-O-b-D-glucopyranosyl-(1®
- 6)-b-D-glucopyranosyl ester, (3b,4a)-
- Cauloside G
- Hederasaponin G
- Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1®
- Tauroside St-I1
- 3-O-beta-D-GLUCOPYRANOSYL-(1->2)-alpha-L-ARABINOPYRANOSYLHEDERAGENIN 28-O-alpha-L-RHAMNOPYRANOSYL-(1->4)-beta-D-GLUCOPYRANOSYL-(1->6)-beta-D-GLUCOPYRANOSYL ESTER
- DTXSID20209199
- CHEMBL550487
- 60454-69-5
- Q27258775
- DTXCID90131690
- UNII-45000Y0S21
- OLEAN-12-EN-28-OIC ACID, 3-((2-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-, O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->4)-O-.BETA.-D-GLUCOPYRANOSYL-(1->6)-.BETA.-D-GLUCOPYRANOSYL ESTER, (3.BETA.,4.ALPHA.)-
- 45000Y0S21
- OLEAN-12-EN-28-OIC ACID, 3-((2-O-beta-D-GLUCOPYRANOSYL-alpha-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-, O-6-DEOXY-alpha-L-MANNOPYRANOSYL-(1->4)-O-beta-D-GLUCOPYRANOSYL-(1->6)-beta-D-GLUCOPYRANOSYL ESTER, (3beta,4alpha)-
- 3-O-.BETA.-D-GLUCOPYRANOSYL-(1->2)-.ALPHA.-L-ARABINOPYRANOSYLHEDERAGENIN 28-O-.ALPHA.-L-RHAMNOPYRANOSYL-(1->4)-.BETA.-D-GLUCOPYRANOSYL-(1->6)-.BETA.-D-GLUCOPYRANOSYL ESTER
- (+)-Cauloside G
- Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b,4a)-
-
- Inchi: 1S/C59H96O27/c1-24-34(64)38(68)42(72)49(79-24)84-46-29(20-61)81-48(45(75)41(46)71)78-22-30-37(67)40(70)44(74)51(82-30)86-53(76)59-16-14-54(2,3)18-26(59)25-8-9-32-55(4)12-11-33(56(5,23-62)31(55)10-13-58(32,7)57(25,6)15-17-59)83-52-47(35(65)27(63)21-77-52)85-50-43(73)39(69)36(66)28(19-60)80-50/h8,24,26-52,60-75H,9-23H2,1-7H3/t24-,26-,27-,28+,29+,30+,31+,32+,33-,34-,35-,36+,37+,38+,39-,40-,41+,42+,43+,44+,45+,46+,47+,48+,49-,50-,51-,52-,55-,56-,57+,58+,59-/m0/s1
- InChI Key: SRSSAQMYMNLZFL-IYZIRETKSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]7[C@@H]([C@H]([C@@H]([C@@H](CO)O7)O[C@H]7[C@@H]([C@@H]([C@H]([C@H](C)O7)O)O)O)O)O)O6)O)O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO
Computed Properties
- Exact Mass: 1236.614
- Monoisotopic Mass: 1236.614
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 27
- Heavy Atom Count: 86
- Rotatable Bond Count: 15
- Complexity: 2390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 33
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 433A^2
- XLogP3: -2.5
Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl ester, (3b,4a)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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